BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: A Proactive Approach to the Safety
of a Novel Moiety

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

3-Fluoro-4-(quinolin-4-
Compound Name:

yloxy)aniline
CAS No.: 1308641-96-4
Cat. No.: B1463705

Get Quote

\ J

As a Senior Application Scientist, it is understood that the vanguard of drug discovery and
chemical synthesis often involves novel molecules for which comprehensive safety data is not
yet established. This is the case for 3-Fluoro-4-(quinolin-4-yloxy)aniline, a compound of
interest for its potential applications in medicinal chemistry, likely as a scaffold in kinase
inhibitor development or other targeted therapies. The absence of a formal Safety Data Sheet
(SDS) necessitates a proactive, science-driven approach to hazard assessment. This guide is
structured to provide a comprehensive safety profile based on the well-documented hazards of
its constituent chemical functionalities: an aromatic amine, a quinoline ring, and a
fluoroaromatic system. By deconstructing the molecule into these known hazard-bearing
components, we can construct a robust and cautionary framework for its safe handling,
storage, and disposal.

Chemical Identification and Physicochemical
Properties

This section outlines the fundamental identifiers for 3-Fluoro-4-(quinolin-4-yloxy)aniline and
its predicted physicochemical properties based on its structural analogues.
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Identifier

Value

Chemical Name

3-Fluoro-4-(quinolin-4-yloxy)aniline

Synonyms 4-(4-Amino-2-fluorophenoxy)quinoline
CAS Number 1308641-96-4[1]

Molecular Formula C1sH11FN20

Molecular Weight 254.26 g/mol

Predicted Physical State Solid, powder

Predicted Melting Point

Not available. Similar compounds like 3-fluoro-
4-morpholinoaniline have a melting point of 121-
123 °C.[2]

Predicted Boiling Point

Not available. Likely to decompose at high

temperatures.

Solubility

Expected to be poorly soluble in water, with
some solubility in organic solvents like DMSO
and DMF.

Hazard Identification: A Synthesis of Component

Toxicology

The hazard profile of 3-Fluoro-4-(quinolin-4-yloxy)aniline is predicted based on the known

toxicities of aromatic amines, quinoline derivatives, and fluoroaromatic compounds.

GHS Hazard Classification (Predicted):

Acute Toxicity, Oral: Category 3 - Toxic if swallowed.

Acute Toxicity, Dermal: Category 3 - Toxic in contact with skin.

Acute Toxicity, Inhalation: Category 3 - Toxic if inhaled.

Skin Corrosion/Irritation: Category 2 - Causes skin irritation.
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Serious Eye Damage/Eye Irritation: Category 2A - Causes serious eye irritation.

Germ Cell Mutagenicity: Category 2 - Suspected of causing genetic defects.

Carcinogenicity: Category 1B - May cause cancer.[3][4][5][6]

Specific Target Organ Toxicity (Repeated Exposure): Category 2 - May cause damage to
organs through prolonged or repeated exposure.

Hazardous to the Aquatic Environment, Long-term Hazard: Category 2 - Toxic to aquatic life
with long lasting effects.[5][6]

Pictograms:

Signal Word: Danger

Hazard Statements:

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[7][8]

H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]

H341: Suspected of causing genetic defects.[5][6]

H350: May cause cancer.[5][6]

H373: May cause damage to organs through prolonged or repeated exposure.[7][8]

H411: Toxic to aquatic life with long lasting effects.[5][6]

Precautionary Statements:

P201: Obtain special instructions before use.[5][6]

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[8]

P273: Avoid release to the environment.[5][6]
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P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[6]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
[6]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[8]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]

P308 + P313: IF exposed or concerned: Get medical advice/attention.[5]
P405: Store locked up.[8]

P501: Dispose of contents/container to an approved waste disposal plant.[9]
Causality of Hazards:

o Aromatic Amine Moiety: Aromatic amines are a well-documented class of compounds with
significant health risks. Many are known to be potent carcinogens and mutagens, with the
primary target organ often being the urinary bladder.[3][10] They are readily absorbed
through the skin and can also pose respiratory and cardiovascular risks.[11] The aniline
substructure in the target molecule is the basis for predicting carcinogenicity and
mutagenicity.

Quinoline Moiety: Quinoline itself is classified as harmful if swallowed or in contact with skin,
causes skin and eye irritation, and is suspected of causing genetic defects and cancer.[5][6]
It is also toxic to aquatic life.[S] These hazards are directly attributable to the quinoline ring
system within 3-Fluoro-4-(quinolin-4-yloxy)aniline.

Fluoroaromatic Moiety: The presence of a fluorine atom on the aromatic ring can influence
the metabolic fate of the molecule. While the C-F bond is generally strong, metabolic
defluorination can occur, potentially leading to the formation of toxic metabolites.[12] Some
fluorinated organic compounds can be metabolized to fluoroacetate, a potent inhibitor of the
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citric acid cycle.[13][14] While this specific metabolic pathway is not confirmed for this
molecule, it represents a potential toxicological mechanism to be aware of.

First-Aid Measures: Immediate and Informed
Response

Immediate and appropriate first-aid is crucial in the event of exposure.

Exposure Route First-Aid Measures

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Immediately
Inhalation call a POISON CENTER or doctor/physician. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration.

Immediately take off all contaminated clothing.
) Rinse skin with water/shower. Wash off with
Skin Contact )
soap and plenty of water. Immediately call a

POISON CENTER or doctor/physician.[6]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[6]

Rinse mouth. Do NOT induce vomiting. Never
give anything by mouth to an unconscious
person. Immediately call a POISON CENTER or
doctor/physician.[6]

Ingestion

Most Important Symptoms and Effects:

o Acute: Irritation to the skin, eyes, and respiratory tract. May cause headache, nausea,
vomiting, and dizziness.[15]

» Delayed: Potential for methemoglobinemia, liver damage, and carcinogenic effects.
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Fire-Fighting Measures and Accidental Release

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

o Specific Hazards Arising from the Chemical: Hazardous combustion products may include
carbon oxides, nitrogen oxides (NOx), hydrogen fluoride, and hydrogen chloride gas.[7]
Containers may explode in a fire.[15]

e Special Protective Equipment for Fire-fighters: Wear self-contained breathing apparatus
(SCBA) and full protective clothing.[6]

Accidental Release Measures:

o Personal Precautions: Wear appropriate personal protective equipment (PPE) as described
in Section 5. Evacuate personnel to a safe area. Ensure adequate ventilation. Avoid dust
formation.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.[5][9]

e Methods for Cleaning Up: Sweep up and shovel. Place in a suitable, closed container for
disposal. Avoid creating dust.[7]

Handling, Storage, and Exposure Controls

Workflow for Safe Handling:

© 2026 BenchChem. All rights reserved. 6/14 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1656958969_3-Chloro-4-FluoroAniline-CASNO-367-21-5-MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1628.pdf
https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Quinoline_0594_3.0.pdf
https://www.chemos.de/import/data/msds/GB_en/91-22-5-A0014429-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1656958969_3-Chloro-4-FluoroAniline-CASNO-367-21-5-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1463705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Caption: A typical workflow for the safe handling of 3-Fluoro-4-(quinolin-4-yloxy)aniline.
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Exposure Controls:
» Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood.
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Use chemical safety goggles and/or a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber), and a lab coat.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.

Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents, acids, and acid
chlorides.[16]

o Store locked up.[5][8]

Stability and Reactivity

o Reactivity: No specific data available.

o Chemical Stability: Stable under recommended storage conditions.[16]
» Possibility of Hazardous Reactions: No specific data available.

» Conditions to Avoid: Heat, light, and moisture.

e Incompatible Materials: Strong oxidizing agents, acids, acid chlorides, acid anhydrides,
chloroformates.[7][16]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,
nitrogen oxides (NOx), hydrogen fluoride, and hydrogen chloride gas.[7]
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Toxicological Information: A Data-Driven

Assessment

As no specific toxicological studies have been performed on 3-Fluoro-4-(quinolin-4-

yloxy)aniline, the following is a summary of the expected toxicological effects based on its

structural components.

Toxicological Endpoint

Predicted Effect

Basis for Prediction

Acute Toxicity

Toxic by oral, dermal, and

inhalation routes.

Based on data for 3-chloro-4-

fluoroaniline and quinoline.[6]

[7]

Skin Corrosion/Irritation

Causes skin irritation.

Based on data for quinoline.[5]

[6]

Serious Eye Damage/Irritation

Causes serious eye irritation.

Based on data for quinoline.[5]

[6]

Respiratory or Skin

Sensitization

No data available.

Germ Cell Mutagenicity

Suspected of causing genetic

defects.

Based on data for quinoline.[5]

[6]

Carcinogenicity

May cause cancer.

Aromatic amines are a class of
compounds known for their
carcinogenicity.[3][4][10]
Quinoline is also classified as

a potential carcinogen.[5][6]

Reproductive Toxicity

No data available.

STOT-Single Exposure

May cause respiratory
irritation.

Based on data for similar

anilines.

STOT-Repeated Exposure

May cause damage to organs
through prolonged or repeated

exposure.

Based on data for 3-chloro-4-

fluoroaniline.[7][8]

Aspiration Hazard

Not applicable (solid).
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Ecological Information

» Toxicity to Aquatic Life: Predicted to be toxic to aquatic life with long-lasting effects.[5][6]
» Persistence and Degradability: No data available.

» Bioaccumulative Potential: No data available.

» Mobility in Soil: No data available.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. The material should be treated as hazardous waste. Do not allow it to enter the
sewage system.

Transport Information

Based on the predicted GHS classification, the following transport information is likely
applicable:

e UN Number: To be determined, but likely in the class for toxic solids.

» UN Proper Shipping Name: Toxic solid, organic, n.o.s. (3-Fluoro-4-(quinolin-4-
yloxy)aniline)

o Transport Hazard Class(es): 6.1 (Toxic)
o Packing Group: Il

Regulatory Information

This compound may be subject to various national and international regulations governing
research chemicals and potentially hazardous substances. It is the responsibility of the user to
ensure compliance with all applicable regulations.

Conclusion: A Commitment to Safety in Research
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This technical guide provides a comprehensive, albeit predictive, safety profile for 3-Fluoro-4-
(quinolin-4-yloxy)aniline. The core principle of this guide is the deconstruction of the molecule
into its known hazardous moieties and the synthesis of their well-documented toxicological
profiles. This approach provides a robust framework for risk assessment and the
implementation of appropriate safety measures. As with any novel compound, it is imperative to
handle 3-Fluoro-4-(quinolin-4-yloxy)aniline with the utmost care, assuming it to be
hazardous until empirical data proves otherwise. This commitment to safety is paramount in the
pursuit of scientific advancement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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